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Compound of Interest

Compound Name: Tetrafluorosuccinic acid

Cat. No.: B1211353 Get Quote

CAS Number: 377-38-8

Molecular Formula: C₄H₂F₄O₄

This technical guide provides an in-depth overview of tetrafluorosuccinic acid, a fluorinated

dicarboxylic acid of significant interest in chemical synthesis and materials science. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, and potential applications.

Core Chemical and Physical Properties
Tetrafluorosuccinic acid, also known as 2,2,3,3-tetrafluorobutanedioic acid, is a white

crystalline solid. The presence of four fluorine atoms significantly influences its chemical

properties, most notably increasing its acidity compared to its non-fluorinated analog, succinic

acid. A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference

CAS Number 377-38-8 [1][2]

Molecular Formula C₄H₂F₄O₄ [1][2]

Molecular Weight 190.05 g/mol [1]

Melting Point 115-118 °C [3]

Boiling Point 150 °C at 15 mmHg [4]

IUPAC Name
2,2,3,3-tetrafluorobutanedioic

acid
[1]

Canonical SMILES
C(=O)(C(C(C(=O)O)(F)F)

(F)F)O
[1]

InChI Key
YUDUFRYTKFGQCL-

UHFFFAOYSA-N
[1]

Molecular Structure
The molecular structure of tetrafluorosuccinic acid consists of a four-carbon butanedioic acid

backbone with fluorine atoms substituting the hydrogen atoms on the C2 and C3 carbons.

Molecular Structure of Tetrafluorosuccinic Acid

Synthesis and Experimental Protocols
While various methods for the synthesis of fluorinated organic compounds exist, a common

route to dicarboxylic acids involves the oxidation of a corresponding unsaturated precursor. A

representative experimental protocol for the synthesis of a dicarboxylic acid via alkene

oxidation is detailed below. This generalized procedure can be adapted for the synthesis of

tetrafluorosuccinic acid from a suitable tetrafluorinated alkene precursor.

General Protocol for Alkene Oxidation to a Dicarboxylic
Acid
This protocol outlines the oxidation of an alkene using potassium permanganate to yield a

dicarboxylic acid.[5][6]
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Materials:

Alkene precursor

Potassium permanganate (KMnO₄)

Dilute sulfuric acid (H₂SO₄)

Sodium carbonate solution (optional, for alkaline conditions)

Distilled water

Appropriate organic solvent (e.g., acetone, t-butanol)

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Heating and stirring apparatus

Extraction and purification equipment (separatory funnel, rotary evaporator, recrystallization

apparatus)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a dropping funnel, dissolve the alkene precursor in a suitable solvent.

Preparation of Oxidant: Prepare an aqueous solution of potassium permanganate. For acidic

conditions, the solution should be acidified with dilute sulfuric acid. For neutral or slightly

alkaline conditions, a dilute solution of potassium permanganate in water can be used.

Oxidation Reaction: While stirring the alkene solution, add the potassium permanganate

solution dropwise from the dropping funnel. The reaction is often exothermic, and the

addition rate should be controlled to maintain a moderate temperature. The reaction mixture

will typically turn from purple to a brown precipitate of manganese dioxide (MnO₂).

Reaction Completion: After the addition is complete, continue stirring the mixture until the

purple color of the permanganate has disappeared, indicating the completion of the

oxidation. The reaction may require heating to proceed to completion.
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Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the manganese dioxide precipitate.

The filtrate, containing the dicarboxylic acid salt, is then acidified with a strong acid (e.g.,

concentrated HCl) to precipitate the dicarboxylic acid.

If the product is soluble in the aqueous layer, extract the aqueous phase with a suitable

organic solvent.

Purification: The crude dicarboxylic acid can be purified by recrystallization from an

appropriate solvent.

Safety Precautions: Potassium permanganate is a strong oxidizing agent and should be

handled with care. Reactions involving permanganate can be vigorous. Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.
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Experimental Workflow: Alkene Oxidation

Preparation
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Add KMnO4 Solution Dropwise

Prepare KMnO4 Solution

Stir and Heat until Reaction is Complete

Cool and Filter MnO2

Acidify Filtrate

Extract with Organic Solvent

Recrystallize Crude Product

Click to download full resolution via product page

Generalized workflow for the synthesis of a dicarboxylic acid via alkene oxidation.
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Applications in Research and Drug Development
Tetrafluorosuccinic acid serves as a valuable building block in organic synthesis, particularly

for the introduction of fluorinated moieties into larger molecules. The unique properties

conferred by fluorine atoms, such as increased metabolic stability and altered acidity, make this

compound and its derivatives of interest in the development of pharmaceuticals and

agrochemicals.

Role as a Fluorinated Building Block
In drug design, the incorporation of fluorine can significantly impact a molecule's

pharmacokinetic and pharmacodynamic properties. Tetrafluorosuccinic acid can be used to

synthesize more complex fluorinated molecules that may exhibit enhanced biological activity.

Its dicarboxylic acid functionality allows for a variety of chemical transformations, including the

formation of esters, amides, and other derivatives.

Use in Materials Science
The thermal and chemical stability of fluorinated compounds makes tetrafluorosuccinic acid
a candidate for the synthesis of specialty polymers and materials. These materials may find

applications in environments requiring high resistance to heat and chemical degradation.

Safety and Handling
Tetrafluorosuccinic acid is a corrosive substance and should be handled with appropriate

safety precautions. It can cause skin and eye irritation. Always use in a well-ventilated area and

wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat. Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion
Tetrafluorosuccinic acid is a versatile fluorinated compound with significant potential in

various fields of chemical research and development. Its unique properties, stemming from the

presence of multiple fluorine atoms, make it a valuable building block for the synthesis of novel

pharmaceuticals, agrochemicals, and advanced materials. The experimental protocols and

data presented in this guide are intended to support researchers in the safe and effective use

of this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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